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Compound of Interest

Compound Name: Pigment Yellow 194

Cat. No.: B1581403

Technical Support Center: Pigment Yellow 194

This technical support center provides troubleshooting guidance and frequently asked
guestions to assist researchers, scientists, and drug development professionals in minimizing
the migration of Pigment Yellow 194 in polymer applications.

Frequently Asked Questions (FAQSs)
Q1: What is Pigment Yellow 194?

Pigment Yellow 194 (PY 194) is a high-performance organic pigment belonging to the
benzimidazolone class.[1][2][3] It is known for its bright, medium yellow shade, good color
strength, and excellent resistance to heat, light, and chemicals.[4][5] Its CAS number is 82199-
12-0.[1][4]

Q2: What are the primary applications of Pigment Yellow 194 in polymers?
Pigment Yellow 194 is widely used in the coloration of various polymers, including:
o Polyolefins (Polyethylene - PE, Polypropylene - PP)[5]

e Polyvinyl Chloride (PVC)[5]

» Engineering Plastics
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e Rubber[1]
It is favored in applications requiring high processing temperatures and long-term durability.
Q3: Is Pigment Yellow 194 considered a non-migrating pigment?

Pigment Yellow 194 is generally characterized by its good to excellent migration resistance.[4]
However, like all colorants, its tendency to migrate can be influenced by several factors within a
polymer system. Understanding and controlling these factors is key to minimizing migration.

Q4: What is pigment migration in polymers?

Pigment migration is the movement of a colorant from the polymer matrix to the surface of the
plastic part or into an adjacent material in contact with it. This can manifest as "blooming" (a
frost-like or crystalline deposit on the surface), "crocking" (color rubbing off), or "bleeding"
(discoloration of a contacting material).

Troubleshooting Guide: Minimizing Pigment Yellow
194 Migration

This guide addresses common issues encountered during experiments and provides potential
solutions to minimize the migration of Pigment Yellow 194.

Issue 1: Blooming or surface frosting observed on the
polymer part.

» Potential Cause A: Exceeding Pigment Saturation Point

o Explanation: Every polymer has a saturation limit for a given pigment. If the concentration
of Pigment Yellow 194 is too high, the excess, unbound pigment particles are more likely
to migrate to the surface.

o Troubleshooting Steps:

» Reduce Pigment Loading: Systematically decrease the concentration of Pigment
Yellow 194 in your formulation.
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= Improve Dispersion: Enhance the dispersion of the pigment to ensure it is evenly
distributed and encapsulated within the polymer matrix. This can be achieved by
optimizing mixing parameters (time, speed, temperature) or using a suitable dispersing

agent.

» Use a Masterbatch: Incorporating the pigment via a high-quality masterbatch can
improve its dispersion and reduce the likelihood of using an excessive amount.

» Potential Cause B: Incompatibility with Polymer or Additives

o Explanation: The chemical nature of the polymer and other additives can influence
pigment solubility and mobility. For instance, certain plasticizers can act as a vehicle for

pigment migration.
o Troubleshooting Steps:

» Polymer Selection: Evaluate the compatibility of Pigment Yellow 194 with the specific
grade of polymer being used. Amorphous polymers tend to exhibit less migration than
crystalline polymers due to their tighter molecular structure.

» Additive Review: Scrutinize all additives in the formulation. If using plasticizers, consider
higher molecular weight or polymeric plasticizers, which are less prone to migration.

» Conduct Compatibility Studies: Perform preliminary tests with small batches to assess
the interaction between the pigment and other formulation components.

Issue 2: Color bleeding into an adjacent material.
o Potential Cause A: High Processing Temperatures

o Explanation: While Pigment Yellow 194 has good heat stability (stable up to 200-240°C),
excessive processing temperatures can increase the mobility of both the pigment and
polymer chains, facilitating migration.[1][4]

o Troubleshooting Steps:

= Optimize Processing Profile: Lower the processing temperature to the minimum
required for adequate melt flow and part formation.
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» Reduce Residence Time: Minimize the time the molten polymer spends at elevated
temperatures in the extruder or molding machine.

o Potential Cause B: Presence of Low Molecular Weight Species

o Explanation: Plasticizers, lubricants, and other low molecular weight additives can create
pathways for the pigment to move through the polymer matrix and into a contacting
material.

o Troubleshooting Steps:

» Formulation Adjustment: As with blooming, consider replacing low molecular weight
additives with higher molecular weight alternatives.

= Barrier Layers: In multi-layer applications, consider using a clear, unfilled polymer layer
as a functional barrier to prevent pigment migration to the surface.

Data Presentation

The following tables summarize key properties of Pigment Yellow 194 and provide a template
for recording experimental migration test results.

Table 1: General Properties of Pigment Yellow 194

Property Value Reference
Chemical Class Benzimidazolone [1][3]

C.l. Name Pigment Yellow 194 [1]

CAS Number 82199-12-0 [11[4]

Heat Stability Up to 240°C in HDPE [4]

Light Fastness (1-8 Scale) 7 (Full and Tint Tone) [1]

Migration Resistance (1-5
Generally Good to Excellent [4]
Scale)

Table 2: Sample Migration Test Results for Pigment Yellow 194
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. . Migration
Pigment o Plasticize Test .
Polymer ] Plasticize Test o Rating
Loading r Conc. Condition
System r Type Method (Gray
(%) (%) s
Scale 1-5)
Flexible [Enter [Enter 80°C, 24h, [Enter
DOP DIN 53775
PVC Data] Data] 3kg/cm? Result]
Flexible [Enter ) [Enter 80°C, 24h, [Enter
Polymeric DIN 53775
PVC Data] Data] 3kg/cm? Result]
[Enter Internal 70°C, 10 [Enter
LDPE None N/A
Data] Method days Result]
[Enter Internal 70°C, 10 [Enter
HDPE None N/A
Data] Method days Result]
[Enter Internal 90°C, 5 [Enter
PP None N/A )
Data] Method min Result]

(Note: Users should populate this table with their own experimental data.)

Experimental Protocols

Protocol 1: Determination of Pigment Migration in
Plasticized PVC

Based on DIN 53775

This method assesses the tendency of a pigment to migrate from a colored plasticized PVC
sheet to a white, uncolored plasticized PVC sheet under heat and pressure.

1. Materials and Equipment:
e Pigment Yellow 194
e PVC resin, plasticizer (e.g., DOP), stabilizer

 Titanium dioxide (for white sheet)
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Two-roll mill
Hydraulic press with heated platens
Gray Scale for assessing staining (ISO 105-A03)
Glass plates
. Procedure:
Preparation of Colored PVC Sheet:

o On a two-roll mill, prepare a plasticized PVC compound containing a specified
concentration of Pigment Yellow 194 (e.g., 0.5%).

o Sheet out the compound to a uniform thickness (e.g., 1 mm).
Preparation of White PVC Sheet:

o Similarly, prepare a white PVC compound containing a specified concentration of titanium
dioxide (e.g., 2%).

o Sheet out the compound to the same thickness as the colored sheet.
Migration Test Assembly:
o Cut a sample (e.g., 50 mm x 50 mm) from both the colored and white PVC sheets.

o Place the colored sample in direct contact with the white sample, ensuring the surfaces
are clean and flat.

o Sandwich the paired samples between two clean glass plates.
Test Conditions:
o Place the assembly in a hydraulic press.

o Apply a pressure of 3 kg/cm 2 at a temperature of 80°C for 24 hours.
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o Evaluation:
o After the specified time, release the pressure and cool the assembly to room temperature.
o Separate the colored and white sheets.

o Visually assess the degree of staining on the white PVC sheet using the Gray Scale for
assessing staining. A rating of 5 indicates no migration, while a rating of 1 indicates severe
migration.[6]

Protocol 2: Heat Stability and Potential Migration in
Polyolefins

Based on DIN 12877

This method evaluates the heat stability of a pigment in a polyolefin during injection molding,
which can be an indicator of potential migration at high processing temperatures.

1. Materials and Equipment:

e Pigment Yellow 194

e Polyolefin resin (e.g., HDPE, PP)
 Titanium dioxide

« Injection molding machine

e Spectrophotometer or colorimeter
2. Procedure:

e Compounding:

o Prepare a compound of the polyolefin with a specified concentration of Pigment Yellow
194 and titanium dioxide (e.g., 1/3 standard depth with 1% TiO2).

* Injection Molding:
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o Set the injection molding machine to a starting temperature (e.g., 220°C).
o Mold several standard test plaques.

o Increase the temperature in increments (e.g., 20°C) and for each step, allow a dwell time
of 5 minutes before molding new plaques.

o Evaluation:
o Allow the plaques to cool to room temperature.

o Visually and instrumentally (using a spectrophotometer) compare the color of the plaques
molded at higher temperatures to the initial, lowest temperature plaque.

o The heat stability is the highest temperature at which no significant color change (e.qg.,
AE*ab < 3) is observed after the 5-minute dwell time.[7] Significant color change can
indicate pigment degradation, which may increase the likelihood of migration of
degradation byproducts.

Visualizations

© 2025 BenchChem. All rights reserved. 8/11 Tech Support


https://xhpigments.wordpress.com/2019/03/13/%E3%80%90test-of-organic-pigment%E3%80%91/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581403?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Troubleshooting & Optimization
Check Availability & Pricing

Formulation Factors

Pigment Conc.

Polymer Type

Additives

Processing Conditions

Temperature

Pressure

High conc. increases risk

Crystallinity affects mobility

e.g., Plasticizers

High temp. increases mobility @

Click to download full resolution via product page

Caption: Key factors influencing pigment migration in polymers.
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Caption: A logical workflow for troubleshooting pigment migration issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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